molecular formula C13H17ClFN B8377556 [1-(4-Chloro-3-fluorophenyl)cyclohexyl]methanamine

[1-(4-Chloro-3-fluorophenyl)cyclohexyl]methanamine

Cat. No.: B8377556
M. Wt: 241.73 g/mol
InChI Key: GYNBJBPUCVZGTH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[1-(4-Chloro-3-fluorophenyl)cyclohexyl]methanamine is a useful research compound. Its molecular formula is C13H17ClFN and its molecular weight is 241.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H17ClFN

Molecular Weight

241.73 g/mol

IUPAC Name

[1-(4-chloro-3-fluorophenyl)cyclohexyl]methanamine

InChI

InChI=1S/C13H17ClFN/c14-11-5-4-10(8-12(11)15)13(9-16)6-2-1-3-7-13/h4-5,8H,1-3,6-7,9,16H2

InChI Key

GYNBJBPUCVZGTH-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)(CN)C2=CC(=C(C=C2)Cl)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

The title compound was synthesized from 1-(4-chloro-3-fluorophenyl)-cyclohexanecarbonitrile using General Procedure E and was obtained in 19% yield as a clear oil. HPLC Rt=8.28 min. LCMS Rt=8.13 min, m/z=242 (M+1). HCl salt −1H NMR (DMSO-d6, δ): 7.35 (t, J=8.1 Hz, 1H), 7.17 (d, J=11.3 Hz, 1H), 7.10 (d, J=8.4 Hz, 1H), 2.82 (s, 2H), 2.1 (m, 2H), 1.7-1.1 (m, 8H). 13C NMR (DMSO-d6, δ, mult): 159.2(0), 156.7(0), 143.1(0), 143.0(0), 130.6(1), 124.1(1), 124.1(1), 118.5(0), 118.3(0), 116.2(1), 116.0(1), 50.2(2), 40.6(0), 33.3(2), 25.5(2), 21.4(2).
Name
1-(4-chloro-3-fluorophenyl)-cyclohexanecarbonitrile
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
19%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.